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Compound of Interest

Compound Name: Diisopropyl succinate

Cat. No.: B1582463

For Researchers, Scientists, and Drug Development Professionals
December 21, 2025

This technical guide provides a comprehensive overview of the available safety and handling
information for diisopropyl succinate (CAS No. 924-88-9). It is intended for professionals in
research and development who may work with this substance. A critical review of publicly
accessible data reveals significant gaps in the toxicological profile of diisopropyl succinate.
While it is classified by the U.S. EPA's Safer Choice Program as a chemical expected to be of
low concern based on a combination of experimental and modeled data, concrete experimental
values for key toxicological endpoints are largely absent from public literature and safety data
sheets[1]. This guide, therefore, summarizes the available data, highlights the informational
gaps, and provides consensus recommendations for safe handling based on existing
documentation.

Physical and Chemical Properties

A compilation of the physical and chemical properties of diisopropyl succinate is presented
below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source(s)

Molecular Formula C10H1804 [2][3]

Molecular Weight 202.25 g/mol [2][3]
Colorless to almost colorless,

Appearance o ) [2][4]
clear liquid or solid

Density 0.99 - 1.004 g/cm3 [2][3]

Boiling Point 228 °C [2][4]
263.0 °C (Note: This value

] ] from one source seems

Melting Point ) [2]
unusually high and may be an
error)

Flash Point 96.3 °C [2]

Vapor Pressure

12.2 Pa at 25°C

[2]

Water Solubility

Insoluble; 539.2 mg/L @ 25 °C

(estimated)

[2](5]

Solubility in Organic Solvents

Miscible with various organic

solvents

[2]

Refractive Index

1.4170to 1.4190

[2]

logP (o/w)

1.779 - 1.985 (estimated)

[5]16]

Toxicological Data Summary

A thorough review of multiple Safety Data Sheets (SDS) and chemical databases indicates a

significant lack of empirical toxicological data for diisopropyl succinate. The table below

summarizes the status of key toxicological endpoints. The repeated "no data available"

underscores the need for caution and the application of stringent safety protocols when

handling this chemical.
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Toxicological Endpoint

Result

Source(s)

Acute Oral Toxicity (LD50)

No data available

(31718l

Acute Dermal Toxicity (LD50)

No data available

(31718l

Acute Inhalation Toxicity
(LC50)

No data available

[3]7]

Skin Corrosion/Irritation

No data available; Listed as
irritating to skin (R38) by one

source.

(2131718l

Serious Eye Damage/Irritation

No data available; Listed as
irritating to eyes (R36) by one

source.

[213]718]

Respiratory or Skin

Sensitization

No data available

[3](8]

Germ Cell Mutagenicity

No data available

[3](8]

Carcinogenicity

No data available; Not
identified as a carcinogen by
IARC, NTP, or OSHA.

[3]i6]e]

Reproductive Toxicity

No data available

[3](8]

Specific Target Organ Toxicity
(Single Exposure)

No data available; Listed as
irritating to the respiratory

system (R37) by one source.

[23](el

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[8]

Aspiration Hazard

No data available

[8]

Hazard Classification and Environmental Fate

According to aggregated GHS information from multiple suppliers, diisopropyl succinate does

not meet the criteria for hazard classification in most notifications[1][3]. However, a minority of

notifications classify it as H412: Harmful to aquatic life with long-lasting effects[1][3][6]. The risk
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code R52/53 (Harmful to aquatic organisms, may cause long-term adverse effects in the
aguatic environment) has also been cited[2]. Ecotoxicity data for fish, daphnia, and algae are
generally reported as "no data available"[3][6][9].

Safe Handling and Storage

Given the gaps in toxicological data, adherence to good industrial hygiene and safety practices
IS paramount.

4.1. Handling:

Handle in a well-ventilated place, preferably under a chemical fume hood[1][7][9].

Avoid contact with skin and eyes by wearing suitable protective clothing and equipment[1][9].

Avoid the formation of dust and aerosols[9].

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge[7]

[°].

Do not eat, drink, or smoke when using this product[7].

Wash hands thoroughly after handling[1].

4.2. Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place[1][7][9].
» Keep away from incompatible materials such as strong oxidizing agents[6][8].

o Store apart from foodstuff containers|[9].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards[9].
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o Skin Protection: Wear impervious, chemical-resistant clothing. Handle with gloves that have
been inspected prior to use. The selected gloves must satisfy the specifications of EU
Directive 89/686/EEC and the standard EN 374 derived from it[9].

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge[9]. In case of dust or aerosol generation, a gas
mask is recommended[1].

Emergency Procedures
6.1. First Aid Measures:

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention[1][4][6][9].

» Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water. Consult a doctor if irritation occurs or persists[1][4][6][9].

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact
lenses if present and easy to do. Continue rinsing and consult a doctor[1][2][4][6][9]-

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately[6][9].

6.2. Accidental Release Measures:

o Ensure adequate ventilation and evacuate personnel to safe areas[1][9].

e Remove all sources of ignition[9].

o Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains[6][9].

» Contain and clean up the spill using a suitable inert absorbent material. Collect and place in
a suitable, closed container for disposal[1][7]. Use spark-proof tools and explosion-proof
equipment during cleanup[9].

6.3. Fire-Fighting Measures:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-succinate
https://www.benchchem.com/pdf/Ecotoxicity_Profile_A_Comparative_Analysis_of_Diisobutyl_Succinate_and_Commercial_Plasticizers.pdf
https://echa.europa.eu/es/brief-profile/-/briefprofile/100.063.828
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-succinate
https://www.benchchem.com/pdf/Ecotoxicity_Profile_A_Comparative_Analysis_of_Diisobutyl_Succinate_and_Commercial_Plasticizers.pdf
https://echa.europa.eu/es/brief-profile/-/briefprofile/100.063.828
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-succinate
https://hpvchemicals.oecd.org/ui/handler.axd?id=371ffd8c-0506-4deb-9a8c-b69bcd38d545
https://www.benchchem.com/pdf/Ecotoxicity_Profile_A_Comparative_Analysis_of_Diisobutyl_Succinate_and_Commercial_Plasticizers.pdf
https://echa.europa.eu/es/brief-profile/-/briefprofile/100.063.828
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://echa.europa.eu/es/brief-profile/-/briefprofile/100.063.828
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-succinate
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://echa.europa.eu/es/brief-profile/-/briefprofile/100.063.828
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-succinate
https://www.xixisys.com/substances/924-88-9
https://hpvchemicals.oecd.org/ui/handler.axd?id=6c881e77-9112-47e9-9eed-4596de4594a4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray[1][4][9].

e Specific Hazards: Combustible. Hazardous decomposition products like carbon monoxide
and carbon dioxide can form in a fire[4][6].

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary[6][9].

Experimental Protocols and Workflows

As specific experimental safety studies for diisopropyl succinate are not publicly available,
this section provides a generalized workflow for an in vitro skin irritation test, a common method
for assessing the dermal safety of chemicals. This serves as an illustrative example of the type
of study needed to fill the existing data gaps.
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Preparation Phase

Prepare Reconstructed
Human Epidermis (RhE) Model

Prepare Diisopropyl Succinate
and Control Substances

Exposure & Incubation

Topically Apply Test Substance
to RhE Tissue Surface

'

Incubate for a Defined
Period (e.g., 60 mins)

l

Rinse and Blot Tissue
to Remove Substance

'

Post-Exposure Incubation
(e.g., 42 hours)

Analysis Phase

Y
Perform MTT Assay to Measure Optical Density Calculate % Cell Viability
Assess Cell Viability (Spectrophotometer) vs. Negative Control

Conclusion

Classify Irritation Potential
Based on Viability Thresholds
(e.g., UN GHS Category 2 or No Category)
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Handling Diisopropyl Succinate

:

Assess Task:

- Scale of use?
- Aerosol generation?
- Openl/closed system?

Based on assessment

Select Control;/

Engineering Controls:
- Fume Hood
- Local Exhaust Ventilation

Administrative Controls:
- SOPs
- Training

l

Gersonal Protective Equipment (PPED

v

Required PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat
- Respirator (if needed)

Emergency Preparedness:

- Eyewash & Safety Shower Access

- Spill Kit Ready
- First Aid Knowledge

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

8/10

Tech Support


https://www.benchchem.com/product/b1582463?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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